5-[4-(benzyloxy)phenyl]-3-hydroxy-4-(4-methylbenzoyl)-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C29H24N2O5
• Molecular Weight: 480.5 g/mol
• IUPAC Name: (4E)-4-[hydroxy-(4-methylphenyl)methylidene]-1-(5-methyl-1,2-oxazol-3-yl)-5-(4-phenylmethoxyphenyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C29H24N2O5/c1-18-8-10-22(11-9-18)27(32)25-26(31(29(34)28(25)33)24-16-19(2)36-30-24)21-12-14-23(15-13-21)35-17-20-6-4-3-5-7-20/h3-16,26,32H,17H2,1-2H3/b27-25+
• InChI Key: LNLOEMNDZMSPCM-IMVLJIQESA-N
• Isomeric SMILES: CC1=CC=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)C3=NOC(=C3)C)C4=CC=C(C=C4)OCC5=CC=CC=C5)/O
• SMILES: CC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)C3=NOC(=C3)C)C4=CC=C(C=C4)OCC5=CC=CC=C5)O

Description

5-[4-(benzyloxy)phenyl]-3-hydroxy-4-(4-methylbenzoyl)-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one, also known as BPH-715, is a synthetic compound with potential therapeutic applications. This compound belongs to the family of pyrrolones and has been studied for its biological activities such as anti-inflammatory, anti-cancer, and anti-viral properties.

Mechanism of Action

The exact mechanism of action of 5-[4-(benzyloxy)phenyl]-3-hydroxy-4-(4-methylbenzoyl)-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one is not fully understood. However, it has been suggested that 5-[4-(benzyloxy)phenyl]-3-hydroxy-4-(4-methylbenzoyl)-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one may act by inhibiting the nuclear factor-kappa B (NF-κB) signaling pathway, which is involved in the regulation of inflammation and cell proliferation. 5-[4-(benzyloxy)phenyl]-3-hydroxy-4-(4-methylbenzoyl)-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one may also induce apoptosis by activating the caspase cascade.
Biochemical and Physiological Effects:
5-[4-(benzyloxy)phenyl]-3-hydroxy-4-(4-methylbenzoyl)-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one has been shown to have anti-inflammatory, anti-cancer, and anti-viral effects. In addition, 5-[4-(benzyloxy)phenyl]-3-hydroxy-4-(4-methylbenzoyl)-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one has been found to inhibit the production of reactive oxygen species (ROS) and nitric oxide (NO) in LPS-stimulated macrophages. 5-[4-(benzyloxy)phenyl]-3-hydroxy-4-(4-methylbenzoyl)-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one may also have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

5-[4-(benzyloxy)phenyl]-3-hydroxy-4-(4-methylbenzoyl)-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one has several advantages for lab experiments. It is a synthetic compound, which allows for easy and consistent production. 5-[4-(benzyloxy)phenyl]-3-hydroxy-4-(4-methylbenzoyl)-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one has also been shown to have low toxicity in vitro and in vivo. However, the low yield of the synthesis process may limit its availability for large-scale experiments. In addition, further studies are needed to determine the efficacy and safety of 5-[4-(benzyloxy)phenyl]-3-hydroxy-4-(4-methylbenzoyl)-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one in vivo.

Future Directions

There are several future directions for the research of 5-[4-(benzyloxy)phenyl]-3-hydroxy-4-(4-methylbenzoyl)-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one. One potential application is in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. 5-[4-(benzyloxy)phenyl]-3-hydroxy-4-(4-methylbenzoyl)-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one may also have potential as an anti-cancer agent for the treatment of leukemia and other cancers. In addition, further studies are needed to determine the efficacy and safety of 5-[4-(benzyloxy)phenyl]-3-hydroxy-4-(4-methylbenzoyl)-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one in vivo and to identify potential drug targets and mechanisms of action.

Synthesis Methods

The synthesis of 5-[4-(benzyloxy)phenyl]-3-hydroxy-4-(4-methylbenzoyl)-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one involves the reaction of 4-(benzyloxy)phenylhydrazine with 4-methylbenzoyl chloride and 5-methyl-3-isoxazolecarboxylic acid in the presence of a base. The resulting product is then subjected to a cyclization reaction to form the pyrrolone ring. The yield of the synthesis process is around 25%.

Scientific Research Applications

5-[4-(benzyloxy)phenyl]-3-hydroxy-4-(4-methylbenzoyl)-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one has been studied for its anti-inflammatory, anti-cancer, and anti-viral properties. In an in vitro study, 5-[4-(benzyloxy)phenyl]-3-hydroxy-4-(4-methylbenzoyl)-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one was found to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. 5-[4-(benzyloxy)phenyl]-3-hydroxy-4-(4-methylbenzoyl)-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one also showed anti-cancer activity by inducing apoptosis in human leukemia cells. In addition, 5-[4-(benzyloxy)phenyl]-3-hydroxy-4-(4-methylbenzoyl)-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one exhibited anti-viral activity against hepatitis C virus (HCV) by inhibiting viral replication.